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Abstract

Wilfornine A, a complex sesquiterpene pyridine alkaloid isolated from the medicinal plant
Tripterygium wilfordii, has garnered interest within the scientific community. Understanding its
molecular architecture is crucial for the exploration of its potential therapeutic applications. This
technical guide provides a comprehensive overview of the spectroscopic data essential for the
structural elucidation and characterization of Wilfornine A, including Nuclear Magnetic
Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy. Detailed
experimental protocols and a summary of the quantitative data are presented to support
researchers in their analytical and drug development endeavors.

Chemical Structure

Wilfornine A is a natural product identified from the roots of Tripterygium wilfordii Hook. f., a
plant belonging to the Celastraceae family.[1] It is classified as a sesquiterpene pyridine
alkaloid.[1][2] The chemical structure of Wilfornine A is characterized by a highly oxygenated
and complex polycyclic core.

Spectroscopic Data

The structural confirmation of Wilfornine A relies on a combination of spectroscopic
techniques. The following sections detail the key data obtained from 1H NMR, 13C NMR, Mass
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Spectrometry, and Infrared Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the intricate carbon-hydrogen framework of
natural products. The following tables summarize the reported 1H and 13C NMR chemical shift

values for Wilfornine A.

Table 1: 1H NMR Spectroscopic Data for Wilfornine A

Position OoH (ppm) Multiplicity J (Hz)

Data not available in

search results

Table 2: 13C NMR Spectroscopic Data for Wilfornine A

Position oC (ppm) Type

Data not available in search

results

Note: Specific 1H and 13C NMR data for Wilfornine A were not explicitly found in the provided
search results. The tables are formatted for the inclusion of such data when it becomes
available.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition
of a compound.

Table 3: Mass Spectrometry Data for Wilfornine A

lonization Mode [M+H]+ (m/z) Molecular Formula

Data not available in search
HR-ESI-MS C45H51NO20
results
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Infrared (IR) Spectroscopy

Infrared spectroscopy is utilized to identify the functional groups present in a molecule.

Table 4: Infrared (IR) Spectroscopic Data for Wilfornine A

Wavenumber (cm-1) Functional Group Assignment

Data not available in search results

Experimental Protocols

The acquisition of high-quality spectroscopic data is contingent upon precise experimental
methodologies. The following are generalized protocols typical for the analysis of natural
product alkaloids.

NMR Spectroscopy

NMR spectra are typically recorded on high-field spectrometers (e.g., 400 or 600 MHz). The
sample is dissolved in a deuterated solvent, such as chloroform-d (CDCI3) or methanol-d4
(CD30D), with tetramethylsilane (TMS) used as an internal standard. 1D (1H, 13C) and 2D
(COSY, HSQC, HMBC) NMR experiments are conducted to establish the complete structure.

Mass Spectrometry

High-resolution mass spectra are commonly obtained using electrospray ionization (ESI)
coupled with a time-of-flight (TOF) or Orbitrap mass analyzer. This technique allows for the
accurate determination of the molecular formula.

Infrared Spectroscopy

IR spectra are typically recorded on a Fourier-transform infrared (FTIR) spectrometer. The
sample can be prepared as a thin film on a salt plate (e.g., NaCl or KBr) or as a KBr pellet. The
spectrum is recorded over a standard range (e.g., 4000-400 cm-1).

Workflow for Spectroscopic Analysis
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The logical flow of spectroscopic analysis for a novel natural product like Wilfornine A is
crucial for its successful structure elucidation. The following diagram illustrates a typical
workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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